molecular formula C10H9FN2O3 B2583817 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid CAS No. 2248386-64-1

4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid

Cat. No. B2583817
CAS RN: 2248386-64-1
M. Wt: 224.191
InChI Key: XFPZRDNSFNEHNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid (abbreviated as FPhOIC) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and medicinal chemistry. The compound belongs to the class of imidazolidine-2-one derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid is not fully understood. However, studies have shown that the compound inhibits the activity of enzymes by binding to their active sites. 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid has been found to interact with the amino acid residues in the active site of enzymes, leading to a conformational change that inhibits their activity. The compound has also been shown to exhibit DNA-binding activity, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid has been found to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus, Escherichia coli, and Candida albicans. 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid has also been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid has been shown to exhibit antioxidant activity, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid is its potential as a lead compound for the development of new drugs. The compound has been found to exhibit various biological activities, making it a promising candidate for further investigation. However, one of the limitations of 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid is its complex synthesis method, which may limit its scalability for large-scale production. In addition, the compound's potential toxicity and side effects need to be carefully evaluated before it can be used as a therapeutic agent.

Future Directions

There are several future directions for the research on 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid. One potential direction is the optimization of the synthesis method to improve the yield and purity of the final product. Another direction is the investigation of the compound's potential as a lead compound for the development of new drugs. Further studies are needed to elucidate the mechanism of action of 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid and its potential therapeutic applications. In addition, the compound's potential toxicity and side effects need to be further evaluated to ensure its safety for human use.
Conclusion:
In conclusion, 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid is a promising compound with potential applications in drug discovery and medicinal chemistry. The compound has been synthesized using various methods and has been found to exhibit antibacterial, antifungal, and antitumor activities. 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid has also been shown to inhibit the activity of various enzymes and exhibit DNA-binding activity. The compound's potential as a lead compound for the development of new drugs and its future directions for research make it an important area of study in the scientific community.

Synthesis Methods

4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid can be synthesized using various methods, including the reaction of 4-fluoroaniline with ethyl oxalyl chloride to form ethyl 4-fluorophenylglyoxylate, which is then reacted with ethylenediamine to form 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid. Another method involves the reaction of 4-fluorobenzaldehyde with ethyl glycinate hydrochloride to form ethyl 4-fluorophenylglycinate, which is then reacted with phosgene to form 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid. The synthesis of 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid is a multi-step process that requires careful optimization of reaction conditions to obtain a high yield and purity of the final product.

Scientific Research Applications

4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid has been extensively studied for its potential applications in drug discovery and medicinal chemistry. The compound has been shown to exhibit antibacterial, antifungal, and antitumor activities. It has also been found to inhibit the activity of various enzymes, including acetylcholinesterase, urease, and tyrosinase. 4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid has been investigated as a potential lead compound for the development of new drugs for the treatment of various diseases, including Alzheimer's disease, cancer, and bacterial infections.

properties

IUPAC Name

4-(4-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9FN2O3/c11-7-3-1-6(2-4-7)10(8(14)15)5-12-9(16)13-10/h1-4H,5H2,(H,14,15)(H2,12,13,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFPZRDNSFNEHNG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(NC(=O)N1)(C2=CC=C(C=C2)F)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-Fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.